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Compound of Interest

Compound Name: Benzyl Aziridine-1-carboxylate

Cat. No.: B3034956

An In-Depth Technical Guide to Benzyl Aziridine-1-carboxylate

Introduction

Benzyl Aziridine-1-carboxylate, also known as N-Chz-aziridine, is a heterocyclic organic
compound featuring a three-membered aziridine ring N-functionalized with a benzyloxycarbonyl
group. This activating group significantly influences the molecule's reactivity, transforming the
otherwise relatively inert aziridine into a versatile and valuable building block in modern organic
synthesis. The inherent ring strain of the aziridine core, combined with the electron-withdrawing
nature of the Cbz protecting group, renders the ring susceptible to nucleophilic attack and
subsequent ring-opening.[1][2] This reactivity profile has positioned Benzyl Aziridine-1-
carboxylate as a key intermediate for the stereoselective synthesis of complex nitrogen-
containing molecules, including amino acids, alkaloids, and pharmaceutical agents.[2][3][4][5]
This guide provides a comprehensive overview of its core physical and chemical properties,
reactivity, and handling protocols, designed for researchers and professionals in chemical
synthesis and drug development.

Molecular Structure and Identification

The fundamental structure of Benzyl Aziridine-1-carboxylate is depicted below. The
molecule's reactivity is primarily dictated by the strained C-N bonds of the aziridine ring and the
electronic influence of the adjacent benzyloxycarbonyl group.
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Reaction Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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